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Compound of Interest

Compound Name: Polonium-218

Cat. No.: B1236091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the nuclear properties, decay

characteristics, and relevant experimental methodologies for the radioisotope Polonium-218
(²¹⁸Po). As an important intermediate in the Uranium-238 decay series, a thorough

understanding of its behavior is critical for applications in nuclear physics, environmental

science, and dosimetry.

Core Isotopic and Nuclear Data
Polonium-218 is a radioactive isotope of the element polonium, containing 84 protons and 134

neutrons.[1][2] It is also known by its historic name, Radium A.[1] The following tables

summarize the key quantitative data for this isotope.

Table 1: General and Nuclear Properties of Polonium-218
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Property Value

Symbol ²¹⁸Po

Atomic Number (Z) 84

Mass Number (A) 218

Neutron Number (N) 134

Isotopic Mass 218.0089712(21) u[1]

Mass Excess 8.35662 MeV[1]

Nuclear Binding Energy 1685.47340453 MeV[1]

Spin and Parity (Jπ) 0+[3][4]

Table 2: Radioactive Decay Properties of Polonium-218

Property Value

Half-Life (T½) 3.097(12) minutes[1]

Decay Constant (λ) 0.00373 s⁻¹[1]

Specific Activity 1.03 x 10¹⁹ Bq/g[1][5]

Parent Nuclide Radon-222 (²²²Rn)[3][5]

Table 3: Decay Modes and Products of Polonium-218

Decay Mode Probability (%) Daughter Nuclide
Decay Energy
(MeV)

Alpha (α) 99.980(2)%[1] Lead-214 (²¹⁴Pb) 6.11475(9)[1]

Beta Minus (β⁻) 0.020(2)%[1] Astatine-218 (²¹⁸At) 0.256(12)[1]

Decay Pathway Visualization
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Polonium-218 is a member of the Uranium-238 (or Radium) decay series, originating from

Radon-222 and decaying into two possible daughter products.[2][6] The dominant pathway is

alpha decay, with a minor branch undergoing beta-minus decay.
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Decay pathway of Polonium-218 from its parent Radon-222.

Experimental Protocols: Half-Life Determination
The accurate determination of the short half-life of Polonium-218 relies on precise radiation

detection and timing techniques. Historically, measurements from the early 20th century

established a value of around 3.05 minutes using basic radiation detectors.[2] Modern

measurements, which have refined this value to 3.097 minutes, utilize advanced alpha

spectrometry systems.[1][2]

Methodology: Alpha Spectrometry for Half-Life Measurement

This method involves measuring the decrease in the activity of a ²¹⁸Po sample over time by

counting the number of alpha particles emitted.

Sample Preparation: A source of Radon-222, the parent isotope, is used to generate

Polonium-218. The ²¹⁸Po atoms, which are ionized following their formation, are

electrostatically collected onto the surface of a detector or a sample planchet, creating a thin,
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uniform source. This ensures that the emitted alpha particles can escape the sample with

minimal energy loss.

Detection System: A high-resolution alpha spectrometer, typically a silicon detector such as a

Passivated Implanted Planar Silicon (PIPS) detector, is used. This detector is placed in a

vacuum chamber with the ²¹⁸Po source to eliminate alpha particle energy loss in the air.

Data Acquisition: The detector is connected to a multi-channel analyzer (MCA). The system

is configured to acquire a series of alpha energy spectra over short, consecutive time

intervals (e.g., every 10-20 seconds). Each spectrum shows a distinct peak corresponding to

the 6.00 MeV alpha particles from ²¹⁸Po decay.[5]

Analysis:

The number of counts in the ²¹⁸Po alpha peak is determined for each time interval. This

count rate is directly proportional to the activity of the sample at that time.

Background counts are subtracted from each measurement.

The natural logarithm of the corrected count rate is plotted against time.

The data points should form a straight line, consistent with the exponential nature of

radioactive decay.

A linear regression is performed on the data. The slope of this line is equal to the negative

of the decay constant (λ).

The half-life (T½) is then calculated using the relationship: T½ = ln(2) / λ.

The following diagram illustrates the general workflow for this experimental procedure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.wise-uranium.org/nucv.html?Po-218
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source Preparation

Data Acquisition

Data Analysis

Radon-222 Gas Source

Electrostatic Collection
of ²¹⁸Po ions

Alpha Spectrometer
(PIPS Detector)

Place source
in vacuum chamber

Multi-Channel Analyzer

Acquire Time-Sequential
Alpha Spectra

Integrate ²¹⁸Po Peak
(Counts vs. Time)

Plot ln(Counts)
vs. Time

Linear Regression Fit

Calculate λ and T½

Click to download full resolution via product page

Workflow for half-life determination of Polonium-218.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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